Cas no 1082184-11-9 (2-(Trifluoroacetamido)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(Trifluoroacetamido)-1,3-thiazole-4-carboxylic acid
• CAS No: 1082184-11-9
• MF: C₆H₃F₃N₂O₃S
• MW: 240.159830331802
• MDL: MFCD11564932
• CID: 5605955
• PubChem ID: 28858258
• Update Time: 2025-06-27

2-(Trifluoroacetamido)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1082184-11-9
• 2-(trifluoroacetamido)-1,3-thiazole-4-carboxylic acid
• EN300-964779
• 2-(Trifluoroacetamido)-1,3-thiazole-4-carboxylic acid

• MDL： MFCD11564932
• Inchi： 1S/C6H3F3N2O3S/c7-6(8,9)4(14)11-5-10-2(1-15-5)3(12)13/h1H,(H,12,13)(H,10,11,14)
• InChI Key： YOHZGGOKXPUPQO-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 239.98164762g/mol
• Monoisotopic Mass: 239.98164762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 108Ų

Additional information on 2-(Trifluoroacetamido)-1,3-thiazole-4-carboxylic acid

2-(Trifluoroacetamido)-1,3-thiazole-4-carboxylic Acid: A Comprehensive Overview

2-(Trifluoroacetamido)-1,3-thiazole-4-carboxylic acid, identified by the CAS number 1082184-11-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and applications in drug design. The structure of this compound comprises a thiazole ring system with a trifluoroacetamido group at position 2 and a carboxylic acid group at position 4. These functional groups contribute to its unique chemical properties and potential biological effects.

The thiazole ring system is a five-membered heterocycle containing one sulfur and one nitrogen atom. This structure is highly versatile and has been extensively studied due to its ability to participate in various chemical reactions. The substitution pattern in 2-(Trifluoroacetamido)-1,3-thiazole-4-carboxylic acid further enhances its reactivity and selectivity in different chemical environments. Recent studies have highlighted the importance of such substituted thiazoles in the development of new therapeutic agents, particularly in the areas of anti-inflammatory, antitumor, and antimicrobial therapies.

The trifluoroacetamido group attached to the thiazole ring introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. This modification is often exploited in medicinal chemistry to improve drug bioavailability and pharmacokinetics. Similarly, the carboxylic acid group at position 4 provides an additional site for functionalization, enabling the synthesis of various derivatives with tailored biological activities.

Recent advancements in synthetic methodologies have facilitated the efficient synthesis of 2-(Trifluoroacetamido)-1,3-thiazole-4-carboxylic acid. Researchers have employed both traditional organic synthesis techniques and modern catalytic methods to achieve high yields and purity levels. These methods include condensation reactions, cyclization processes, and selective functional group transformations. The ability to synthesize this compound in large quantities has paved the way for its exploration in various applications.

In terms of biological activity, 2-(Trifluoroacetamido)-1,3-thiazole-4-carboxylic acid has shown promising results in preclinical studies. It exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways. Additionally, it has demonstrated selective cytotoxicity against cancer cell lines, suggesting its potential as an antitumor agent. Furthermore, this compound has been investigated for its antimicrobial properties, particularly against Gram-positive bacteria.

The unique combination of structural features in 2-(Trifluoroacetamido)-1,3-thiazole-4-carboxylic acid makes it an attractive candidate for further research and development. Its ability to modulate multiple biological targets highlights its versatility as a lead compound for drug discovery. Ongoing studies are focused on optimizing its pharmacokinetic profile and minimizing potential side effects to enhance its therapeutic potential.

In conclusion, 2-(Trifluoroacetamido)-1,3-thiazole-4-carboxylic acid represents a significant advancement in the field of heterocyclic chemistry. Its distinctive structure and diverse biological activities make it a valuable tool for researchers in academia and industry alike. As research continues to uncover new insights into its properties and applications, this compound holds great promise for contributing to the development of novel therapeutic agents.